molecular formula C9H8BrFO3 B8346263 4-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol

4-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol

Cat. No.: B8346263
M. Wt: 263.06 g/mol
InChI Key: JQPWCDJOPMVDAH-UHFFFAOYSA-N
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Description

4-Bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol is a useful research compound. Its molecular formula is C9H8BrFO3 and its molecular weight is 263.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8BrFO3

Molecular Weight

263.06 g/mol

IUPAC Name

4-bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol

InChI

InChI=1S/C9H8BrFO3/c10-5-1-2-6(12)8(11)7(5)9-13-3-4-14-9/h1-2,9,12H,3-4H2

InChI Key

JQPWCDJOPMVDAH-UHFFFAOYSA-N

Canonical SMILES

C1COC(O1)C2=C(C=CC(=C2F)O)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-bromo-2-fluoro-3-hydroxybenzaldehyde (1.61 g, 7.35 mmol), ethylene glycol (2 mL, 36.8 mmol), para-toluenesulfonic acid (0.27 g, 0.147 mmol), and toluene (150 mL) was refluxed with a dean-stark head for 16 hours. An aqueous solution of sodium bicarbonate was added and the solution was extracted with ethyl acetate. The aqueous layer was extracted five more times with ethyl acetate. The organic layers were combined and washed with brine, dried over anhydrous sodium sulfate, and filtered. The solvent was removed under reduced pressure to give 4-bromo-3-(1,3-dioxolan-2-yl)-2-fluorophenol (1.81 g, 94% yield).
Quantity
1.61 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
0.27 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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